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n-pentylsparsomycin n-pentylsparsomycin
Brand Name: Vulcanchem
CAS No.: 114991-34-3
VCID: VC0054409
InChI: InChI=1S/C16H25N3O5S2/c1-2-3-4-7-25-11-26(24)10-13(9-20)18-14(21)6-5-12-8-17-16(23)19-15(12)22/h5-6,8,13,20H,2-4,7,9-11H2,1H3,(H,18,21)(H2,17,19,22,23)/b6-5+/t13-,26+/m0/s1
SMILES: CCCCCSCS(=O)CC(CO)NC(=O)C=CC1=CNC(=O)NC1=O
Molecular Formula: C16H25N3O5S2
Molecular Weight: 403.5 g/mol

n-pentylsparsomycin

CAS No.: 114991-34-3

Main Products

VCID: VC0054409

Molecular Formula: C16H25N3O5S2

Molecular Weight: 403.5 g/mol

n-pentylsparsomycin - 114991-34-3

CAS No. 114991-34-3
Product Name n-pentylsparsomycin
Molecular Formula C16H25N3O5S2
Molecular Weight 403.5 g/mol
IUPAC Name (E)-3-(2,4-dioxo-1H-pyrimidin-5-yl)-N-[(2S)-1-hydroxy-3-[(R)-pentylsulfanylmethylsulfinyl]propan-2-yl]prop-2-enamide
Standard InChI InChI=1S/C16H25N3O5S2/c1-2-3-4-7-25-11-26(24)10-13(9-20)18-14(21)6-5-12-8-17-16(23)19-15(12)22/h5-6,8,13,20H,2-4,7,9-11H2,1H3,(H,18,21)(H2,17,19,22,23)/b6-5+/t13-,26+/m0/s1
Standard InChIKey QFVBTSYZDWPEKY-CWDVNNBASA-N
Isomeric SMILES CCCCCSC[S@](=O)C[C@H](CO)NC(=O)/C=C/C1=CNC(=O)NC1=O
SMILES CCCCCSCS(=O)CC(CO)NC(=O)C=CC1=CNC(=O)NC1=O
Canonical SMILES CCCCCSCS(=O)CC(CO)NC(=O)C=CC1=CNC(=O)NC1=O
Synonyms n-pentylsparsomycin
n-PSm
PubChem Compound 9576884
Last Modified Nov 11 2021
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